Cas no 129757-76-2 (2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol)
129757-76-2 structure
Product Name:2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
CAS No:129757-76-2
MF:C20H36N2O7
MW:416.509046554565
CID:898202
Update Time:2023-08-02
2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol Chemical and Physical Properties
Names and Identifiers
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- 2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
- 1,6-diisocyanatohexane,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,oxepan-2-one
- WB5K9Y35Y9
- Hexamethylene diisocyanate/trimethylol hexyllactone crosspolymer
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- Inchi: 1S/C8H12N2O2.C6H14O3.C6H10O2/c11-7-9-5-3-1-2-4-6-10-8-12;1-2-6(3-7,4-8)5-9;7-6-4-2-1-3-5-8-6/h1-6H2;7-9H,2-5H2,1H3;1-5H2
- InChI Key: KJKFYSJCSVPWPR-UHFFFAOYSA-N
- SMILES: OCC(CO)(CO)CC.O1C(CCCCC1)=O.O=C=NCCCCCCN=C=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 11
- Complexity: 318
- Topological Polar Surface Area: 146
2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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